Yttrium barium copper oxide
Overview
Description
Yttrium barium copper oxide is a family of crystalline chemical compounds known for their high-temperature superconductivity. This compound was the first material discovered to become superconducting above the boiling point of liquid nitrogen, with a critical temperature of about 93 K . The general formula for this compound is YBa₂Cu₃O₇₋ₓ, where x represents the oxygen deficiency in the compound .
Preparation Methods
Synthetic Routes and Reaction Conditions: Yttrium barium copper oxide can be synthesized by heating a mixture of metal carbonates at temperatures between 1000 to 1300 K. The reaction involves yttrium carbonate, barium carbonate, and copper carbonate, which react to form this compound and carbon dioxide . Modern synthesis methods use the corresponding oxides and nitrates instead of carbonates .
Industrial Production Methods: Industrial production of this compound often involves the trifluoroacetic acid-metal-organic deposition (TFA-MOD) method. This method includes preparing a precursor solution by mixing yttrium acetate, barium acetate, and copper acetate in trifluoroacetic acid, followed by thermal treatment to form the superconducting thin film .
Chemical Reactions Analysis
Types of Reactions: Yttrium barium copper oxide undergoes various chemical reactions, including oxidation and reduction. The superconducting property of this compound is sensitive to its oxygen content, and only materials with 0 ≤ x ≤ 0.5 are superconducting .
Common Reagents and Conditions: The synthesis of this compound typically involves reagents such as yttrium carbonate, barium carbonate, and copper carbonate. The reaction conditions include high temperatures (1000 to 1300 K) and an oxygen-rich environment to ensure the correct stoichiometry .
Major Products: The primary product of these reactions is this compound (YBa₂Cu₃O₇₋ₓ), with carbon dioxide as a byproduct .
Scientific Research Applications
Yttrium barium copper oxide has numerous applications in scientific research and industry due to its superconducting properties. Some of the key applications include:
Magnetic Resonance Imaging (MRI): Used in superconducting magnets for MRI machines, providing higher resolution images.
Magnetic Levitation: Employed in maglev trains for frictionless and efficient transportation.
Power Transmission: Utilized in superconducting cables for lossless power transmission over long distances.
Linear Generators: Applied in linear generators for power generation, offering higher efficiency and lower weight compared to conventional copper wire coils.
Mechanism of Action
Yttrium barium copper oxide is part of a broader group of rare-earth barium copper oxides, which include compounds with other rare earth elements such as lanthanum, samarium, neodymium, gadolinium, and europium . These compounds share similar high-temperature superconducting properties but differ in their critical temperatures and structural details. For example, lanthanum barium copper oxide becomes superconducting at 35 K, while this compound has a higher critical temperature of 93 K .
Comparison with Similar Compounds
- Lanthanum barium copper oxide (LBCO)
- Samarium barium copper oxide (Sm123)
- Neodymium barium copper oxide (Nd123 and Nd422)
- Gadolinium barium copper oxide (Gd123)
- Europium barium copper oxide (Eu123)
Yttrium barium copper oxide stands out due to its higher critical temperature and unique structural properties, making it a valuable material for various high-temperature superconducting applications.
Properties
IUPAC Name |
oxobarium;oxocopper;oxo(oxoyttriooxy)yttrium |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ba.Cu.5O.2Y |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHBOMLDLKVPQKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Cu].O=[Y]O[Y]=O.O=[Ba] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BaCuO5Y2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Black odorless powder; [MSDSonline] |
Source
|
| Record name | Yttrium barium copper oxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8723 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
107539-20-8 |
Source
|
| Record name | Yttrium barium copper oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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